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Compound of Interest

Compound Name: 2-Propoxyacetonitrile

CAS No.: 66502-25-8

Cat. No.: B2649840

Get Quote

A Mechanistic Guide for Researchers and Drug Development Professionals

Executive Summary & Chemical Identity
2-Propoxyacetonitrile (CAS: 66502-25-8) is an aliphatic ether nitrile utilized primarily as a

specialized solvent and an intermediate in organic synthesis and drug development[1]. In

medicinal chemistry, the incorporation of a propoxy group enhances the lipid solubility of the

molecule, a critical property for designing neuroactive compounds that must penetrate the

blood-brain barrier[2]. However, the presence of the cyano (-C≡N) functional group

necessitates rigorous safety protocols, as the compound presents unique toxicological risks

primarily driven by its metabolic bioactivation into free cyanide[3].

This technical guide bypasses standard boilerplate safety data to provide a mechanistic

understanding of 2-Propoxyacetonitrile's hazards, equipping laboratory professionals with

self-validating protocols to ensure absolute safety during experimental workflows.
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Understanding the physical properties of 2-Propoxyacetonitrile is essential for predicting its

behavior in ambient laboratory conditions. The compound's moderate molecular weight and

lipophilic nature dictate both its utility and its penetration hazards.

Table 1: Quantitative Physicochemical Data
Property Value

Structural/Safety
Implication

Chemical Name 2-Propoxyacetonitrile
Aliphatic nitrile with an ether

linkage.

CAS Registry Number 66502-25-8
Unique identifier for regulatory

tracking[1].

Molecular Formula

C

H

NO

Indicates potential for volatile

organic emissions[1].

Molecular Weight 99.133 g/mol

Low molecular weight

facilitates rapid dermal

absorption[1].

SMILES String CCCOCC#N

Linear structure allows for high

reactivity at the alpha-

carbon[1].

Table 2: GHS Hazard Classification & Causality
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Hazard Code Description Mechanistic Causality

H315 Causes skin irritation

The lipophilic propoxy group

disrupts epidermal lipid

bilayers, facilitating dermal

penetration and localized

inflammation[2].

H319 Causes serious eye irritation

Direct interaction with corneal

proteins causes localized pH

shifts upon contact with

aqueous mucosal layers[2].

H335 May cause respiratory irritation

Volatilization leads to the

inhalation of nitrile vapors,

causing cellular stress in the

respiratory tract prior to

systemic absorption[2].

Mechanistic Toxicology: The Bioactivation Pathway
The acute toxicity of aliphatic nitriles like 2-Propoxyacetonitrile is not primarily caused by the

intact parent molecule, but rather by its metabolic degradation[4]. When absorbed via

inhalation, ingestion, or dermal contact, the compound undergoes hepatic biotransformation.

The toxicity is driven by the cytochrome P450 (CYP450) enzyme system—specifically CYP2E1

—which catalyzes the hydroxylation of the carbon adjacent to the cyano group (the

-carbon)[3]. This radical-based reaction forms a highly unstable cyanohydrin intermediate[5].
The cyanohydrin rapidly and spontaneously decomposes into an aldehyde and Hydrogen
Cyanide (HCN)[6]. The liberated cyanide ions (CN⁻) potently bind to the ferric ion (Fe

) of cytochrome c oxidase in the mitochondria, halting the electron transport chain, ceasing ATP
production, and triggering rapid cellular hypoxia and death[3][6].

Note for Researchers: Because this toxicity relies on CYP450 metabolism, species sensitivity

varies. Rats metabolize nitriles more slowly than mice or dogs, meaning rat models may

underestimate the acute toxicity of 2-Propoxyacetonitrile in humans[3].
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Figure 1: Cytochrome P450-mediated bioactivation pathway of aliphatic nitriles leading to

cytotoxic hypoxia.

Self-Validating Laboratory Safety Protocols
To mitigate the risks associated with cyanide-releasing compounds, laboratories must

implement self-validating systems—protocols that include built-in checks to verify their own

efficacy before the researcher proceeds to the next step.

Protocol A: Safe Handling and Closed-System Transfer
Standard latex gloves offer insufficient protection against organic nitriles and will rapidly

degrade[7]. Disposable nitrile gloves provide better resistance, but thin (≤5-mil) gloves are only

suitable for incidental splash protection and must be changed immediately upon contact[8].

Environmental Isolation: Place the reagent in a certified chemical fume hood.

Validation Check: Verify the digital airflow monitor reads a face velocity of 80–100 feet per

minute (fpm). Do not uncap the reagent if the flow alarm is active.

Barrier Protection: Don double-layered nitrile gloves (minimum 8-mil thickness for the outer

layer) and chemical splash goggles[8].

Validation Check: Perform a pneumatic (air-inflation) check of the outer gloves to ensure

zero micro-punctures before donning.

Closed-System Transfer: Use a gas-tight glass syringe for aliquoting the nitrile.

Validation Check: After drawing the liquid, invert the syringe and observe for micro-

bubbles. Expel any dead volume back into the source vial to prevent aerosolization upon

needle withdrawal.
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Protocol B: Chemical Spill Containment & Neutralization
In the event of a spill, the primary objective is to prevent the volatilization of the nitrile and block

the formation of HCN gas.

Immediate Isolation: Evacuate the immediate 5-meter radius.

Validation Check: Conduct a verbal headcount to ensure all personnel have cleared the

exposure zone.

PPE Escalation: Don a full-face respirator equipped with organic vapor (OV) cartridges and

heavy-duty nitrile gloves[7].

Validation Check: Perform a negative-pressure seal check on the respirator. If air leaks are

detected around the facepiece, readjust the straps before entering the spill zone.

Chemical Containment & Neutralization: Surround the spill with inert absorbent pads. Apply

an alkaline sodium hypochlorite solution (bleach) to the absorbed nitrile. The hypochlorite

oxidizes the potential cyanide into significantly less toxic cyanate.

Validation Check (Critical): Use pH indicator paper on the chemical slurry. The pH must

read ≥ 10.0. If the pH drops below 10, the environment becomes acidic, which catalyzes

the rapid off-gassing of lethal HCN gas. Add more alkaline solution until pH > 10 is

confirmed.

Disposal: Transfer the neutralized slurry into a high-density polyethylene (HDPE) hazardous

waste container.

Validation Check: Seal the container and sweep a portable volatile organic compound

(VOC) sniffer around the lid to confirm zero vapor leakage prior to transport.
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Figure 2: Self-validating emergency workflow for aliphatic nitrile spill containment and

neutralization.

Emergency Countermeasures & First Aid
If systemic exposure to 2-Propoxyacetonitrile occurs, clinical intervention must target the

decoupling of cyanide from cytochrome c oxidase[4].

Inhalation/Skin Contact: Immediately move the victim to fresh air. Remove contaminated

clothing (do not pull over the head; cut garments off to prevent inhalation of trapped vapors).

Wash skin with copious amounts of soap and water.
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Biochemical Antidotes (Medical Personnel Only): Patients exhibiting signs of cyanide

poisoning (flushed skin, dyspnea, ataxia, convulsions) require specific antidotal therapy[4][9].

Standard interventions include:

Hydroxocobalamin (Cyanokit): Directly binds free cyanide ions to form non-toxic

cyanocobalamin (Vitamin B12), which is safely excreted in the urine.

Sodium Thiosulfate: Acts as a sulfur donor for the mitochondrial enzyme rhodanese, which

accelerates the conversion of highly toxic cyanide into relatively harmless thiocyanate[3].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://pubmed.ncbi.nlm.nih.gov/2941899/
https://pubmed.ncbi.nlm.nih.gov/2941899/
https://www.benchchem.com/pdf/A_Comparative_Analysis_of_the_Toxicity_of_Aliphatic_Nitriles.pdf
https://www.hanvosafety.com/types-of-gloves-used-in-laboratory/
https://ehrs.upenn.edu/health-safety/lab-safety/chemical-hygiene-plan/fact-sheets/fact-sheet-disposable-nitrile-gloves
https://stacks.cdc.gov/view/cdc/224254/cdc_224254_DS1.pdf
https://www.benchchem.com/product/b2649840/docs#advanced-safety-data-profiling-and-handling-protocols-for-2-propoxyacetonitrile
https://www.benchchem.com/product/b2649840/docs#advanced-safety-data-profiling-and-handling-protocols-for-2-propoxyacetonitrile
https://www.benchchem.com/product/b2649840/docs#advanced-safety-data-profiling-and-handling-protocols-for-2-propoxyacetonitrile
https://www.benchchem.com/product/b2649840/docs#advanced-safety-data-profiling-and-handling-protocols-for-2-propoxyacetonitrile
https://www.benchchem.com/product/b2649840?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2649840?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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